Cas no 115314-14-2 ([(2S)-oxiran-2-yl]methyl 3-nitrobenzene-1-sulfonate)

[(2S)-oxiran-2-yl]methyl 3-nitrobenzene-1-sulfonate Properties

Names and Identifiers

• (S)-(+)-Glycidyl nosylate
• (2S)-(+)-Glycidyl 3-nitrobenzenesulfonate
• S-glycidyl nosylate
• (S)-Glycidyl 3-nitrobenzenesulfonate
• (2S)-(+)-GLYCIDYL-3-NITROBENZENESULFONATE
• (R)-Oxiran-2-ylmethyl 3-nitrobenzenesulfonate
• (S)-Glycidyl-3-nosylate
• (S)-Oxiran-2-ylmethyl 3-nitrobenzenesulfonate
• Benzenesulfonic acid, 3-nitro-(2S)-2-oxiranyl-methyl ester
• [(2S)-oxiran-2-yl]methyl 3-nitrobenzenesulfonate
• 3-Nitrobenzenesulfonic Acid (S)-Glycidyl Ester
• (S)-(+)-Oxirane-2-methanol 3-nitrobenzenesulfonate
• (S)-GLYCIDYL NOSYLATE
• (S)-(+)-GLYCIDYL-3-NOSYLATE
• S-Glycidyl-3-Nitrobenzenesulfo
• glycidyl 3-nitrobenzenesulfonate
• GLYCIDYL3-NITROBENZENESULPHONATE
• (S)-(+)-Glycidyl nosylate,98%
• (S)-Glycidyl Nosylate,98%e.e.
• (S)-(+)-Glycidyl nosylate, >=98.5%
• (S)-(+)-Glycidyl 3-nitrobenzenesulfonate
• (2S)-glycidyl-3-nitrobenzenesulfonate
• Oxiranylmethyl (S)-3-nitrobenzenesulfonate
• Glycidyl (S)-(+)-3-nitrobenzenesulfonate
• (2S)-(+)-Glycidyl 3-nitrobenzenesu
• Benzenesulfonic acid, 3-nitro-, (2S)-oxiranylmethyl ester
• Glycidyl (S)-(+)-3-nitrobenzen
• [(2S)-oxiran-2-yl]methyl 3-nitrobenzene-1-sulfonate
• +Expand

• MDL： MFCD00064582
• InChIKey： AIHIHVZYAAMDPM-QMMMGPOBSA-N
• Inchi： 1S/C9H9NO6S/c11-10(12)7-2-1-3-9(4-7)17(13,14)16-6-8-5-15-8/h1-4,8H,5-6H2/t8-/m0/s1
• SMILES： S(C1=C([H])C([H])=C([H])C(=C1[H])[N+](=O)[O-])(=O)(=O)OC([H])([H])[C@]1([H])C([H])([H])O1
• BRN： 4704456

Computed Properties

• Exact Mass: 259.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 259.015
• Heavy Atom Count: 17
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 2.30290
• PSA: 110.10000
• Refractive Index: 1.5270 (estimate)
• Boiling Point: 432.2°C at 760 mmHg
• Melting Point: 63.0 to 66.0 deg-C
• Flash Point: 215.2ºC
• Solubility: Soluble in chloroform, methylene chloride and tetrahydrofuran. Insoluble in hexane.
• Color/Form: Cream powder
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Specific Rotation: 21.5 º (c=2, CHCl3)
• Density: 1.5881 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters